N-(2,6-dimethylphenyl)-2-phenoxyacetamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-phenoxyacetamide
• InChI: InChI=1S/C16H17NO2/c1-12-7-6-8-13(2)16(12)17-15(18)11-19-14-9-4-3-5-10-14/h3-10H,11H2,1-2H3,(H,17,18)
• InChI Key: TUTXAZQNHSFZCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)COC2=CC=CC=C2
• Molecular Formula: C16H17NO2
• DSSTOX Substance ID: DTXSID70354082
• Molecular Weight: 255.31 g/mol
• CAS RN: 34743-29-8

Description

Synthesis Analysis

The synthesis of compounds structurally related to N-(2,6-dimethylphenyl)-2-phenoxyacetamide involves intricate chemical processes. For example, compounds like N-(2,4-dimethylphenyl)-2,2-dichloroacetamide have been synthesized and subjected to spectroscopic investigations to understand their structural and thermodynamic characteristics, demonstrating the complexity and variability in the synthesis of such compounds (Arjunan et al., 2012).

Molecular Structure Analysis

Molecular structure analysis using techniques such as ab initio and density functional theory (DFT) calculations provides insights into the geometry, vibrational frequencies, and electronic properties of these molecules. The study by Arjunan et al. (2012) exemplifies the use of these computational methods to predict the molecular structure and characteristics accurately.

Chemical Reactions and Properties

Chemical reactions involving this compound derivatives are complex and varied. Research has explored the oxidative phenol coupling reactions catalyzed by copper, revealing insights into the mechanisms and the role of specific molecular structures in these processes (Baesjou et al., 1997).

Mechanism of Action

Target of Action

N-(2,6-dimethylphenyl)-2-phenoxyacetamide, also known as 4-bromobenzaldehyde N-(2,6-dimethylphenyl)semi-carbazone, is reported to block the entry of multiple acid-dependent bacterial toxins and viruses into mammalian cells . This suggests that its primary targets are likely the cellular mechanisms involved in endosomal trafficking pathways .

Mode of Action

The compound interacts with its targets by inhibiting the process of endosomal trafficking, which is a common mechanism of cellular entry for many toxins and viruses . By blocking this process, the compound prevents these harmful agents from gaining access to the host-cell cytosol .

Biochemical Pathways

Given its mode of action, it is likely that it impacts the pathways involved in endosomal trafficking and the entry of toxins and viruses into cells .

Pharmacokinetics

Related compounds such as n-(2,6-dimethylphenyl)-5-methyl-3-isoxazolecarboxamide (d2624) have been studied in rats and humans . D2624 was found to be well absorbed (93%), but underwent extensive first-pass metabolism in the rat, resulting in 5.3% bioavailability . Similar behavior might be expected for this compound, but further studies are needed to confirm this.

Result of Action

The primary result of the action of this compound is the inhibition of the entry of acid-dependent bacterial toxins and viruses into mammalian cells . This can potentially prevent the harmful effects of these agents on the host cells.

Safety and Hazards

Safety data sheets provide information about the potential hazards of a compound and how to handle it safely. For instance, “2-Chloro-N-(2,6-dimethylphenyl)acetamide” is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The development of new compounds and the exploration of their potential applications is an ongoing area of research. For instance, “N-2,5-Dimethylphenylthioureido Acid Derivatives” are being explored as novel scaffolds for the development of antimicrobial candidates targeting Gram-positive bacteria and drug-resistant pathogenic fungi.